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Compound of Interest

Compound Name: FK-453

Cat. No.: B1672742

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling of FK-453

This document provides immediate, essential safety and logistical information for the handling
of FK-453, a potent and selective adenosine Al receptor antagonist. The following procedural
guidance is intended to ensure the safe use, storage, and disposal of this compound in a
laboratory setting.

Chemical Identification

Compound Name: (E)-1-[(2R)-2-(2-hydroxyethyl)piperidin-1-yl]-3-(2-phenylpyrazolo[1,5-
a]pyridin-3-yl)prop-2-en-1-one

CAS Number: 121524-18-3

Molecular Formula: C23H25N302

Molecular Weight: 375.46 g/mol
Hazard Assessment

According to the available Safety Data Sheet (SDS), FK-453 is not classified as a hazardous
substance or mixture. However, as a matter of good laboratory practice, it is prudent to handle
all chemical substances with a comprehensive safety approach.
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Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling FK-453 to
minimize exposure.[1]

PPE Category Recommended Equipment
Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves (e.g., nitrile)
Body Protection Impervious clothing (e.g., lab coat)

Respirat A suitable respirator should be used when dust
espiratory
or aerosols are generated.

Operational and Disposal Plans

Handling and Storage

» Handling: Avoid inhalation and contact with eyes and skin.[1] Use in a well-ventilated area,
preferably within a chemical fume hood.[1] Avoid the formation of dust and aerosols.[1]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] The
recommended storage temperature is 2-8°C.[1] For short-term shipping (less than 2 weeks),
room temperature is acceptable.[1] Keep away from direct sunlight and sources of ignition.[1]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures:
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Emergency Situation

First Aid and Spill Response

Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids with fingers. Remove
contact lenses if present. Promptly seek medical

attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Relocate to fresh air. If breathing is difficult,
provide cardiopulmonary resuscitation (CPR),

avoiding mouth-to-mouth resuscitation.[1]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill Cleanup

Use full personal protective equipment.[1] Avoid
breathing vapors, mist, dust, or gas.[1] Ensure
adequate ventilation.[1] Absorb solutions with a
liquid-binding material (e.g., diatomite).[1]
Decontaminate surfaces by scrubbing with
alcohol.[1] Dispose of contaminated material

according to local regulations.[1]

Disposal

Dispose of FK-453 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Prevent the product from entering drains, water

courses, or the soil.[1]

Experimental Workflow for Handling FK-453

The following diagram outlines the standard operating procedure for working with FK-453 in a

laboratory setting.
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Caption: Standard workflow for handling FK-453 from receipt to disposal.

Hierarchy of Safety Controls for FK-453

This diagram illustrates the logical relationship of safety controls to be implemented when
handling FK-453, from most to least effective.
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Hierarchy of Controls
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Caption: Hierarchy of safety controls for minimizing risk when handling FK-453.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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